RM-2 Mixture (AOCS)

• Synonyms: Suitable standard for linseed, perilla, hempseed, and rubberseed oils
• Molecular Weight: mixture
• Appearance: Unit:50 mgSolvent:nonePurity:mixturePhysical liquid

The RM-2 Mixture (AOCS), also designated as AOCS No. 2 (RM-2) or F.A.M.E.

RM-2 Mixture (AOCS): A Certified Quantitative Fatty Acid Methyl Ester Reference Standard for Drying Oil Analysis

The RM-2 Mixture (AOCS), also designated as AOCS No. 2 (RM-2) or F.A.M.E. Mix RM-2, is a quantitative fatty acid methyl ester (FAME) reference standard . It is supplied as a 100 mg neat ampule and is produced and certified as a Certified Reference Material (CRM) under the TraceCERT® product line in accordance with ISO 17034 and ISO/IEC 17025 . The mixture conforms to the requirements of the American Oil Chemists' Society (AOCS) method Ce 1-62 . Its quantitative composition is specifically formulated to approximate the fatty acid distribution of high-polyunsaturated fatty acid (PUFA) drying oils, particularly linseed, perilla, hempseed, and rubberseed oils [1].

• [1] Restek. AOCS #2 Mix Datasheet. View Source

Why Generic FAME Standards Cannot Substitute for RM-2 Mixture (AOCS) in Drying Oil Quantitation

Substituting RM-2 with a generic FAME standard or a different AOCS RM mixture introduces quantifiable analytical bias due to fundamentally divergent fatty acid profiles . While other AOCS mixtures like RM-1 are formulated for common vegetable oils with moderate linoleic acid (approx. 50%) and low linolenic acid (approx. 3%) , RM-2 is uniquely characterized by an exceptionally high combined polyunsaturated fatty acid content of 70 wt% (36% linoleate + 34% linolenate) . Using an inappropriate standard with a different carbon number distribution and unsaturation profile directly compromises peak identification accuracy and the validity of quantitative response factors in GC-FID and GC-MS analyses. The certification of RM-2 under ISO 17034 and ISO/IEC 17025 further mandates its use for generating auditable data, as replacement with non-certified or mismatched reference materials invalidates the traceability chain required for regulatory compliance .

RM-2 Mixture (AOCS) Quantitative Differentiation Evidence: A Head-to-Head Comparator Analysis

RM-2 vs. RM-1: 11.3-Fold Higher Linolenate Content Defines Exclusive Suitability for Drying Oil Analysis

RM-2 Mixture (AOCS) exhibits a profoundly different fatty acid profile compared to RM-1 Mixture (AOCS), with a linolenate (C18:3) content of 34 wt% versus 3 wt% in RM-1—an 11.3-fold difference . Conversely, RM-1 contains 50 wt% linoleate (C18:2) and 35 wt% oleate (C18:1), representing a high-oleic, moderate-linoleic profile suited for commodity oils like soybean and corn . In contrast, RM-2 provides 36 wt% linoleate and 18 wt% oleate, with the linolenate fraction serving as the critical marker for drying oils . This compositional divergence is formally codified by AOCS: RM-1 is specified for corn, cottonseed, soybean, and sunflower oils, whereas RM-2 is specified exclusively for linseed, perilla, hempseed, and rubberseed oils [1].

Evidence Dimension	Fatty acid methyl ester composition (wt%)
Target Compound Data	RM-2: Methyl linoleate 36%, Methyl linolenate 34%, Methyl oleate 18%, Methyl palmitate 7%, Methyl stearate 5%
Comparator Or Baseline	RM-1: Methyl linoleate 50%, Methyl linolenate 3%, Methyl oleate 35%, Methyl palmitate 6%, Methyl stearate 3%, Methyl arachidate 3%
Quantified Difference	Linolenate (C18:3): 34 wt% (RM-2) vs. 3 wt% (RM-1); 11.3-fold difference. Linoleate (C18:2): 36 wt% (RM-2) vs. 50 wt% (RM-1); 1.4-fold difference. Oleate (C18:1): 18 wt% (RM-2) vs. 35 wt% (RM-1); 1.9-fold difference.
Conditions	Certified reference material composition per manufacturer Certificate of Analysis; neat formulation; AOCS Method Ce 1-62 compliance

Why This Matters

The 11.3-fold difference in linolenate content directly determines whether a standard can accurately quantify alpha-linolenic acid (ALA)-rich drying oils; RM-1 cannot provide a valid calibration curve for ALA peaks in linseed or perilla oil samples.

• [1] Restek. AOCS #2 Mix Datasheet. Application: Approximates compositions of linseed, perilla, hempseed, and rubberseed oil. View Source

RM-2 vs. RM-6: Divergent Compositional Fingerprints for Non-Overlapping Oil Matrices

RM-2 and RM-6 represent mutually exclusive reference standard categories defined by their core fatty acid constituents. RM-6 contains 30 wt% palmitate (C16:0) and 41 wt% oleate (C18:1) as its dominant species, with only 7 wt% linoleate and 3 wt% linolenate . In stark contrast, RM-2 contains only 7 wt% palmitate and 18 wt% oleate, while linoleate and linolenate together constitute 70 wt% of the mixture . The total PUFA content is 70 wt% for RM-2 versus 10 wt% for RM-6—a 7-fold difference . This compositional gulf translates to wholly different retention time profiles on GC columns and non-overlapping calibration ranges.

Evidence Dimension	Fatty acid methyl ester composition (wt%)
Target Compound Data	RM-2: Total PUFA 70 wt% (linoleate 36% + linolenate 34%), palmitate 7%, oleate 18%
Comparator Or Baseline	RM-6: Total PUFA 10 wt% (linoleate 7% + linolenate 3%), palmitate 30%, oleate 41%, stearate 14%, palmitoleate 3%, myristate 2%
Quantified Difference	Total PUFA: 70 wt% (RM-2) vs. 10 wt% (RM-6); 7-fold difference. Palmitate: 7 wt% (RM-2) vs. 30 wt% (RM-6); 4.3-fold difference. Oleate: 18 wt% (RM-2) vs. 41 wt% (RM-6); 2.3-fold difference.
Conditions	Certified reference material composition per manufacturer Certificate of Analysis; TraceCERT® grade; AOCS Method Ce 1-62 compliance

Why This Matters

RM-6 is formulated for high-palmitate, high-oleate matrices; using RM-6 to calibrate a linseed oil analysis would result in peak misidentification and quantitative failure due to the 7-fold deficit in PUFA calibration points.

ISO 17034 and ISO/IEC 17025 Dual Certification: Traceability That Generic Standards Lack

RM-2 Mixture (AOCS) under the TraceCERT® product line is produced and certified in accordance with both ISO 17034 (General requirements for the competence of reference material producers) and ISO/IEC 17025 (General requirements for the competence of testing and calibration laboratories) . This dual accreditation provides a documented, unbroken chain of metrological traceability that generic FAME standards and non-CRM alternatives do not offer . Each ampule is traceable to a specific batch and is accompanied by a downloadable Certificate of Analysis (CoA) that includes actual lot-specific quantitative data, uncertainty values, and expiration dating [1].

Evidence Dimension	Certification and traceability level
Target Compound Data	ISO 17034 and ISO/IEC 17025 dual certification; TraceCERT® CRM; lot-specific CoA with uncertainty values; metrological traceability chain documented
Comparator Or Baseline	Generic FAME standards or non-CRM analytical standards: Typically lack ISO 17034 accreditation; may lack lot-specific certification; no formal uncertainty statement; limited or no traceability documentation
Quantified Difference	Qualitative binary distinction: Certified vs. Non-Certified Reference Material
Conditions	Production and certification under ISO 17034:2016 and ISO/IEC 17025:2017 frameworks; compliance with AOCS Method Ce 1-62

Why This Matters

Procurement of ISO 17034/ISO 17025 certified RM-2 is mandatory for laboratories operating under ISO accreditation or generating data for regulatory submission; use of non-certified alternatives creates audit findings and may invalidate analytical results.

• [1] Cenmed. F.A.M.E. Mix RM-2. Specification: certified reference material, ampule of 100mg (Neat). View Source

Matreya RM-2 Mixture: Gravimetric Preparation with ±0.5% Accuracy for Isomer-Specific Quantitation

The Matreya RM-2 Mixture (Catalog No. 1085) is specifically formulated for the qualitative identification and quantitation of unknown fatty acids, with particular utility in identifying unknown fatty acid isomers in samples [1]. The standard is prepared using a gravimetric technique with an accuracy of ±0.5%, and all glassware used in preparation is Class A rated [1]. Each component analyte is verified to 98+% purity prior to mixing [1]. Ampules are purged with nitrogen or argon before and after filling, and chilled before flame sealing to prevent oxidative degradation of the high-PUFA components [2].

Evidence Dimension	Preparation methodology and accuracy specifications
Target Compound Data	Gravimetric preparation ±0.5% accuracy; Class A glassware; component purity 98+%; nitrogen/argon purged and flame-sealed ampule; composition: C16:0 7.0%, C18:0 5.0%, C18:1(cis-9) 18.0%, C18:2(cis-9,12) 36.0%, C18:3(cis-9,12,15) 34.0%
Comparator Or Baseline	Standard vendor FAME mixes: Preparation methodology and accuracy specifications vary; may not specify gravimetric accuracy; packaging may not include inert gas purging
Quantified Difference	Gravimetric accuracy of ±0.5% documented; component purity specification of 98+%; qualitative isomer identification capability cited as application
Conditions	Matreya LLC manufacturing specifications; GC analytical method; storage at -20°C

Why This Matters

The documented gravimetric accuracy of ±0.5% and inert atmosphere packaging directly support the use of this specific RM-2 formulation in applications requiring high-confidence isomer identification and precise quantitative calibration, such as in food authentication and lipidomics research.

• [1] Mbolin-LktLabs (Matreya Distributor). RM-2 Mixture (AOCS)(1085). Product specifications: gravimetric technique ±0.5%, Class A glassware, analyte purity 98+%, isomer identification capability. View Source
• [2] Bertin Bioreagent. AOCS Long-chain Fatty Acid Methyl Ester Standard Mixture 2 (Matreya Catalog No. 1085). Product overview: supplied in amber ampule with headspace purged with nitrogen/argon to prevent lipid oxidation. View Source

RM-2 Mixture (AOCS): Primary Procurement and Application Scenarios for Maximum Analytical Value

GC-FID and GC-MS Calibration for Linseed, Perilla, and Hempseed Oil Fatty Acid Profiling

This scenario applies to analytical laboratories conducting fatty acid composition analysis on drying oils with high alpha-linolenic acid (ALA) content. RM-2 provides a 5-component calibration mix that mirrors the exact retention time profile and relative response factors needed for accurate quantification of C16:0, C18:0, C18:1, C18:2, and C18:3 methyl esters in these oil matrices . Using RM-2 instead of generic standards eliminates the risk of misidentifying linolenate peaks and ensures that the 34 wt% linolenate reference point correctly calibrates detector response for ALA-rich samples [1]. The standard is suitable for both GC-FID and GC-MS platforms and is specified under AOCS Method Ce 1-62 .

Method Validation and System Suitability Testing in ISO/IEC 17025 Accredited Laboratories

Laboratories seeking or maintaining ISO/IEC 17025 accreditation must use Certified Reference Materials with documented metrological traceability for method validation and routine system suitability testing. RM-2 under the TraceCERT® brand meets this requirement through its dual ISO 17034 and ISO/IEC 17025 certification . Each lot is supplied with a Certificate of Analysis that includes actual quantitative composition data and associated uncertainty values, enabling laboratories to demonstrate analytical competence during audits and to establish valid calibration curves for regulated food and feed testing [1].

Food Authenticity and Adulteration Detection in High-Value Drying Oils

This scenario involves the use of RM-2 as a reference standard for detecting adulteration or verifying authenticity of premium drying oils. The high linolenate content (34 wt%) and low oleate content (18 wt%) of RM-2 provide a reference fingerprint that distinguishes genuine linseed or perilla oil from lower-cost diluents such as soybean or canola oil, which exhibit markedly different C18:3 to C18:1 ratios [1]. The gravimetric preparation accuracy of ±0.5% and component purity of 98+% associated with the Matreya RM-2 formulation support the high-confidence identification of unknown fatty acid isomers required in authenticity investigations .

Quantitative Reference for Ruminal Lipid and Bacterial Fatty Acid Research

RM-2 has established utility in research applications involving the quantitative analysis of fatty acid composition in biological matrices. Specifically, the mixture has been cited as a reference standard in studies of ruminal bacteria and protozoa fatty acid composition, including analysis of conjugated linoleic acid, vaccenic acid, and odd-chain and branched-chain fatty acids . The standard provides the foundational C16-C18 fatty acid calibration points necessary for gas chromatographic analysis of bacterial fatty acid methyl esters derived from rumen fluid samples .

• [1] Restek. AOCS #2 Mix Datasheet. Application: Quantification for AOCS Method CE 1-62; approximates compositions of linseed, perilla, hempseed, and rubberseed oil. View Source
• [2] Mbolin-LktLabs (Matreya Distributor). RM-2 Mixture (AOCS)(1085). Product specifications: gravimetric technique ±0.5%, component purity 98+%. View Source
• [3] Ebiomall (Matreya Distributor). RM-2 Mixture (AOCS). Literature Reference: Or-Rashid M, Odongo N, McBride B. Fatty acid composition of ruminal bacteria and protozoa. J Anim Sci. 2007;85:1228. View Source